Enhanced lymphatic transport of bioactive lipids: cell culture study of polymethoxyflavone incorporation into chylomicrons
Food & Function Pub Date: 2013-09-24 DOI: 10.1039/C3FO60335K
Abstract
Polymethoxyflavones (PMFs) are bioactive flavonoids found in citrus fruits that have been shown to have potential health promoting properties. However, their application as nutraceuticals in functional foods and beverages is currently limited due to their low water solubility and high melting point. The oral bioavailability of lipophilic compounds can be enhanced by promoting their intestinal lymphatic transport through co-administration with digestible lipids. We investigated the effects of chylomicron-mediated intestinal lymphatic transport on the bioavailability of 5-hydroxy-6,7,8,3′,4′-pentamethoxylflavone (5-HPMF), one of representative PMFs in Caco-2 cells. Our results demonstrated that oleic acid and bile acid promoted secretion of chylomicrons in Caco-2 cells, with mean diameter ranged from 70 to 150 nm. The intracellular level of 5-HPMF increased 3-fold by co-incubation with the mixed micelle solution. Moreover, the basolateral level of 5-HPMF increased 3-fold due to enhanced chylomicron-mediated transport. Overall, our results demonstrated for the first time that the bioavailability of polymethoxyflavones can be enhanced by promoting their incorporation into chylomicrons.
Recommended Literature
- [1] Towards a comprehensive understanding of malathion degradation: comparison of degradation reactions under alkaline and radical conditions†
- [2] The effective adsorption and decomposition of N2O on Al-decorated graphene oxide under electric field
- [3] Proceedings of the Society of Public Analysts and other Analytical Chemists
- [4] Front cover
- [5] In situ growth of monodisperse Fe3O4 nanoparticles on graphene as flexible paper for supercapacitor†
- [6] Singlet and triplet energy transfer dynamics in self-assembled axial porphyrin–anthracene complexes: towards supra-molecular structures for photon upconversion†
- [7] Back cover
- [8] Production of camptothecine using whey by an endophytic fungus: standardization using response surface methodology†
- [9] Retraction: Preparation and properties of polymer micelle-embedded nanofibrous membranes for dual-drug co-delivery and multistep release
- [10] Back cover
